Cas no 1443355-30-3 (4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol)

• Product Name: 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol
• CAS No: 1443355-30-3
• MF: C₁₂H₁₇FN₂S
• MW: 240.340184926987
• MDL: MFCD19443081
• CID: 5180273
• Update Time: 2026-03-05

4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol

• MDL： MFCD19443081
• Inchi： 1S/C12H17FN2S/c1-14-4-6-15(7-5-14)9-10-8-11(13)2-3-12(10)16/h2-3,8,16H,4-7,9H2,1H3
• InChI Key： JPMVQTQPIOQNER-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(F)C=C1CN1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol

Introduction to 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol (CAS No. 1443355-30-3) and Its Emerging Applications in Chemical Biology

4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol, identified by the Chemical Abstracts Service Number (CAS No.) 1443355-30-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a fluorinated aromatic ring coupled with a thiol group and a 4-methylpiperazine moiety, presents an intriguing scaffold for the development of novel bioactive agents. The presence of these functional groups not only enhances its solubility and bioavailability but also opens up diverse possibilities for interactions with biological targets.

The fluorine atom at the para position of the benzene ring is a key feature, as it can modulate the electronic properties of the aromatic system, influencing both metabolic stability and binding affinity. In recent years, fluorinated compounds have been extensively studied for their role in enhancing drug efficacy and reducing off-target effects. For instance, studies have demonstrated that fluorine substitution can improve the pharmacokinetic properties of small molecules by increasing lipophilicity and reducing susceptibility to enzymatic degradation. The thiol group in this compound further adds to its potential as a pharmacophore, allowing for covalent interactions with biological targets such as cysteine residues in proteins, which are often involved in signal transduction pathways.

The 4-methylpiperazine moiety is another critical component that contributes to the compound's pharmacological profile. Piperazine derivatives are well-known for their role as central nervous system (CNS) active agents, exhibiting properties such as antipsychotic, antidepressant, and antihistaminic effects. The introduction of a methyl group at the 4-position can fine-tune the pharmacological activity by influencing receptor binding affinity and selectivity. This structural feature makes 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. The structural features of 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol make it an attractive candidate for virtual screening against various biological targets. For example, computational studies have suggested that this compound may interact with enzymes involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory agents. Additionally, its ability to form covalent bonds with cysteine residues has implications for designing probes and inhibitors targeting protein-protein interactions.

In vitro studies have begun to unravel the mechanistic aspects of 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol. Initial experiments have shown that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a scaffold for drug development. The combination of the fluorine atom, thiol group, and 4-methylpiperazine moiety appears to synergistically enhance its bioactivity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol presents both challenges and opportunities. The presence of multiple functional groups requires careful consideration during synthetic planning to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired aromatic core. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions involving the thiol group.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including probes for biochemical assays and materials with specialized properties. For instance, the thiol group can be used to link this compound to other molecules via disulfide bonds, creating conjugates with enhanced stability or targeted delivery systems.

As research in chemical biology continues to evolve, compounds like 4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol are expected to play a crucial role in understanding complex biological processes and developing innovative therapeutic strategies. The integration of structural biology, computational modeling, and high-throughput screening will be essential in maximizing the potential of this molecule and others like it.

In conclusion,4-fluoro-2-[(4-methylpiperazin-1-yl)methyl]benzenethiol (CAS No. 1443355-30) is a structurally fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups—specifically the fluorinated aromatic ring, thiol group, and 4-methylpiperazine moiety—makes it an attractive candidate for further exploration. As our understanding of biological systems continues to advance, compounds such as this one will undoubtedly contribute to the development of novel therapeutic agents and deepen our knowledge of fundamental biological processes.